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Compound of Interest

Compound Name: 1-Phenyloctadecane

cat. No.: B1293679

For immediate release

This document provides essential guidance on the proper disposal procedures for 1-
phenyloctadecane, ensuring the safety of laboratory personnel and compliance with
environmental regulations. Researchers, scientists, and drug development professionals
should adhere to these protocols to minimize risks associated with chemical waste.

Immediate Safety and Handling

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn, including eye shields and gloves.[1] Handle 1-phenyloctadecane in
a well-ventilated area to avoid inhalation of any potential vapors or dust. In case of a spill, soak
up the material with an inert absorbent material such as sand, silica gel, or a universal binder
and place it in a suitable, closed container for disposal.[2]

Waste Identification and Classification

Properly identifying and classifying chemical waste is the first critical step in the disposal
process.[3] All waste chemicals should be treated as hazardous unless confirmed otherwise by
a qualified professional.[4] Based on available safety data, 1-phenyloctadecane is classified
as a combustible solid.

Quantitative Data Summary:
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Property Value Source
CAS Number 4445-07-2 [11[5]16]
Molecular Formula C24H42 [5]1[6]
Molecular Weight 330.59 [1][5][6]
Melting Point 35-37 °C [1]
Boiling Point 408 °C [1]
Storage Class 11 - Combustible Solids [1]
WGK (Water Hazard Class) 3 [1]

Segregation and Storage of Waste

Segregate 1-phenyloctadecane waste from other chemical waste streams to prevent
accidental reactions.[7] Specifically, it should not be stored with strong oxidizing agents.[2]

o Container: Use a leak-proof, compatible container, preferably made of plastic, for storing the
waste.[7]

o Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full
chemical name "1-Phenyloctadecane," the quantity of waste, the date of generation, and
the place of origin (e.g., department, room number).[7] Do not use abbreviations or
acronyms.[7]

o Storage Area: Designate a specific, secure area for hazardous waste storage that is
accessible only to trained personnel.[3]

Disposal Procedure

Disposal of chemical waste is regulated by agencies such as the Environmental Protection
Agency (EPA) and must be handled through an authorized hazardous waste program.[7] Do
not dispose of 1-phenyloctadecane down the drain or in regular trash.[7][8]

Step-by-Step Disposal Protocol:
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o Collection: Collect waste 1-phenyloctadecane in a designated, properly labeled hazardous
waste container.

o Container Management: Ensure the container is kept tightly closed and stored in a cool, dry,
and well-ventilated place.[2] Do not fill liquid waste containers to more than 75% capacity to
allow for expansion.[9]

o Pickup Request: Contact your institution's Environmental Health and Safety (EHS) office or a
licensed hazardous waste disposal contractor to schedule a pickup.[7][10]

o Documentation: Complete any required hazardous waste disposal forms provided by your
EHS office.[7]

Waste Minimization

In line with best laboratory practices, actively seek to minimize the generation of chemical
waste.[10]

e Purchase only the quantity of 1-phenyloctadecane needed for your experiments.

e Ensure accurate inventory management to prevent the generation of unknown or expired
chemicals.[10]

Visual Guide: 1-Phenyloctadecane Disposal
Workflow

The following diagram outlines the decision-making process for the proper disposal of 1-
phenyloctadecane.
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[Start: 1-Phenyloctadecane Waste Generatea
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(Eyeshields, Gloves)

Is the waste in a proper container?

Transfer to a leak-proof,
compatible container.

Label container clearly:
'Hazardous Waste'
'1-Phenyloctadecane’
Date & Location

i

Store in designated hazardous
waste storage area.

Is the container full or
waste no longer generated?

Contact EHS for disposal pickup.

Complete hazardous waste
disposal documentation.

Gnd: Waste properly disposed]

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 1-Phenyloctadecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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